Cas no 2228555-25-5 (3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol)

• Product Name: 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol
• CAS No: 2228555-25-5
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 5960143
• PubChem ID: 165679966
• Update Time: 2025-06-11

3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol
• EN300-1922908
• 2228555-25-5

• Inchi： 1S/C9H9BrClNO2/c10-7-2-5(11)1-6(8(7)13)9(14)3-12-4-9/h1-2,12-14H,3-4H2
• InChI Key： HZKRUJMVNRXCKC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C1(CNC1)O)Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol

Introduction to 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol (CAS No. 2228555-25-5)

3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol, identified by its CAS number 2228555-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidinone class, a heterocyclic structure known for its potential biological activity. The presence of bromo and chloro substituents on the aromatic ring, combined with a hydroxyl group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery.

The molecular structure of 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol features a benzene ring substituted with bromine at the 3-position, chlorine at the 5-position, and a hydroxyl group at the 2-position. The azetidinone ring provides a rigid bicyclic framework that can interact with biological targets in specific ways. This structural motif has been explored in various therapeutic contexts, particularly in the development of small-molecule inhibitors and modulators.

Recent studies have highlighted the pharmacological significance of azetidinone derivatives, including 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol, due to their ability to modulate enzyme activity and receptor binding. The bromo and chloro substituents enhance lipophilicity, which is often crucial for membrane permeability and target interaction. Additionally, the hydroxyl group can participate in hydrogen bonding, influencing binding affinity and selectivity.

In the realm of drug development, 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural features suggest activity against enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or lipoxygenases (LOX). The compound’s ability to interact with these enzymes could make it a candidate for developing novel anti-inflammatory agents.

Moreover, the azetidinone core is known to exhibit antimicrobial properties, which have been explored in the context of combating resistant bacterial strains. The bromo and chloro substituents may contribute to enhanced binding affinity to bacterial enzymes or cell wall components, offering a mechanism for therapeutic action. Preliminary studies have indicated that derivatives of this class show promise in inhibiting bacterial growth without promoting resistance.

The synthesis of 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of the aromatic ring, followed by construction of the azetidinone ring via cyclization reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol with biological targets. These studies help predict its pharmacokinetic properties, such as solubility, metabolic stability, and distribution within biological systems. By leveraging computational tools, researchers can refine lead compounds and optimize their design for improved therapeutic efficacy.

The growing interest in heterocyclic compounds like azetidinones stems from their versatility as pharmacophores. They can be modified in various ways to tailor their biological activity while maintaining structural integrity. The combination of halogenated aromatic rings with heterocyclic cores creates a rich chemical space for exploration, offering numerous opportunities for discovering novel therapeutic agents.

In conclusion, 3-(3-bromo-5-chloro-2-hydroxyphenyl)azetidin-3-ol (CAS No. 2228555-25-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation continues to advance our understanding of heterocyclic chemistry and its applications in medicine. As research progresses, this compound may contribute significantly to the development of new treatments for various diseases.